Cas no 799833-09-3 (1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide)

1,2-Diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide is a heterocyclic compound featuring a pyrroloquinoxaline core with a carboxamide substituent. Its structure incorporates a 1,2-diamino functional group and a 4-methylbenzyl moiety, which may enhance its binding affinity in biological systems. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or other therapeutic agents targeting nucleic acid interactions. The fused quinoxaline system contributes to its planar aromatic character, facilitating intercalation or stacking interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery and biochemical research. The presence of multiple nitrogen atoms also suggests potential metal-chelating properties.

1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide structure

799833-09-3 structure

Product Name:1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide

CAS No:799833-09-3

MF:C₁₉H₁₈N₆O

MW:346.38582277298

CID:5436860

Update Time:2025-05-19

1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide
- 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 1,2-diamino-N-[(4-methylphenyl)methyl]-
- Inchi： 1S/C19H18N6O/c1-11-6-8-12(9-7-11)10-22-19(26)15-16-18(25(21)17(15)20)24-14-5-3-2-4-13(14)23-16/h2-9H,10,20-21H2,1H3,(H,22,26)
- InChI Key： JQJJGBIPNIYEHD-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCC3=CC=C(C)C=C3)=O)=C(N)N(N)C=12

1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3225-4916-2μmol	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3225-4916-5μmol	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3225-4916-1mg	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3225-4916-2mg	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3225-4916-3mg	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3225-4916-4mg	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3225-4916-5mg	1,2-diamino-N-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	799833-09-3	90%+	5mg	$69.0	2023-04-27

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Additional information on 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide

Introduction to 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide (CAS No. 799833-09-3)

1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide (CAS No. 799833-09-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloquinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug development initiatives.

The chemical structure of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide is characterized by a pyrrolo[3,2-b]quinoxaline core functionalized with diamine and N-substituted amide groups. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The compound's molecular formula is C₁₈H₁₈N₄O, and it has a molecular weight of approximately 306.36 g/mol.

Recent studies have highlighted the potential of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making it a valuable lead compound for further drug development.

In addition to its antitumor properties, 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide have also been studied in detail. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate.

To further understand the biological activity and mechanism of action of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide, several in vitro and in vivo studies have been conducted. These studies have provided insights into its interactions with specific cellular targets and signaling pathways. For instance, it has been shown to modulate key signaling proteins involved in cell cycle regulation and apoptosis.

The safety profile of 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide is another critical aspect that has been evaluated. Toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support its potential for clinical translation.

In conclusion, 1,2-diamino-N-[(4-methylphenyl)methyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide (CAS No. 799833-09-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and infectious diseases. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.